C10H22ClN3O

• IUPAC Name: N-tert-butyl-2-piperazin-1-ylacetamide;hydrochloride
• InChI: InChI=1S/C10H21N3O.ClH/c1-10(2,3)12-9(14)8-13-6-4-11-5-7-13;/h11H,4-8H2,1-3H3,(H,12,14);1H
• InChI Key: IWKZYGLQHKIFDD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CN1CCNCC1.Cl
• Molecular Formula: C10H22ClN3O
• Molecular Weight: 235.75 g/mol
• CAS RN: 1044707-29-0

Description

C10H22ClN3O, also known as benzethonium chloride, is a synthetic quaternary ammonium salt that has been widely used as a disinfectant, preservative, and antiseptic agent. It is a white crystalline powder that is soluble in water and alcohol.

Scientific Research Applications

• Sodium Iminoquinolates in Polymer Synthesis : Sodium 2-arylimino-8-quinolates, with a similar structural motif to C10H22ClN3O, have been synthesized and characterized for their potential in the ring-opening polymerization of rac-lactide, producing amorphous polylactides (Zhang et al., 2016).

• Zeolite-Based Catalysis in C1 Chemistry : C1 chemistry involves the catalytic transformation of C1 molecules like CO, CO2, and CH4. Zeolites, structurally related to C10H22ClN3O, are used as efficient solid catalysts in this field, promoting the production of hydrocarbons and oxygenates from C1 molecules (Zhang, Yu, & Corma, 2020).

• Advancements in C1 Catalysis : Research in C1 catalysis, which includes the conversion of simple carbon-containing compounds into valuable chemicals, has seen significant progress, especially in developing highly efficient catalysts and understanding reaction mechanisms. This progress is relevant to compounds like C10H22ClN3O used as catalysts or catalyst precursors (Bao, Yang, Yoneyama, & Tsubaki, 2019).

• Cyclo[18]carbon Structure and Applications : The discovery and synthesis of cyclo[18]carbon, a carbon allotrope, have opened new avenues in materials science. This research is relevant to the understanding and application of various carbon-based compounds, including C10H22ClN3O (Rahman & Edvinsson, 2020).

• Non-Thermal Plasma (NTP) Catalysis in C1 Chemistry : NTP catalysis offers advantages in the catalytic transformation of C1 molecules, relevant to the use of C10H22ClN3O in catalytic processes. This method provides insights into mechanisms and developments in tailoring catalysts for improved efficiency (Chen et al., 2020).

• MOF-Based Catalysts for C1 Chemistry : Metal-organic frameworks (MOFs), related to the structural chemistry of C10H22ClN3O, have been explored as heterogeneous catalysts in transforming CO, CO2, and CH4 into chemicals and fuels (Cui, Zhang, Hu, & Bu, 2019).

• Recent Advances in C1 Chemistry : Studies in C1 chemistry, including the chemistry of methane, methanol, carbon monoxide, and carbon dioxide, are relevant to compounds like C10H22ClN3O. These studies cover industrial and scientific developments in the field (Mesters, 2016).